N-(3-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20ClN3O3S/c1-11-17(19(25)23-13-6-4-5-12(21)9-13)18(24-20(28)22-11)15-10-14(26-2)7-8-16(15)27-3/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,28)
• InChI Key: QSUIKFHFKINVJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=C(C=CC(=C2)OC)OC)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H20ClN3O3S
• Molecular Weight: 417.9 g/mol

Description

N-(3-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20ClN3O3S and its molecular weight is 417.9g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Synthesized tetrahydropyrimidine derivatives, including compounds structurally related to the query compound, have shown significant inhibition against bacterial and fungal growth. This suggests potential applications in developing new antimicrobial agents. For instance, compounds synthesized by reactions involving N-(4-chlorophenyl)-3-oxobutanamide and thiourea, followed by cyclocondensation, exhibited promising antimicrobial activities, hinting at the potential utility of similar structures in combating infections (J. Akbari et al., 2008).

Antitumor and Antibacterial Agents

Novel 2-amino-4-oxo-5-substituted pyrrolo[2,3-d]pyrimidines synthesized as potential inhibitors of thymidylate synthase (TS) have shown promise as antitumor and/or antibacterial agents. These compounds, including ones with sulfanyl substituents similar to the query compound, exhibited significant potency against human TS, suggesting their potential in cancer treatment and bacterial infection control (A. Gangjee et al., 1996).

Anti-Inflammatory and Analgesic Agents

Research on novel heterocyclic compounds derived from visnagenone and khellinone, including structures related to tetrahydropyrimidines, has demonstrated significant anti-inflammatory and analgesic activities. These findings suggest the potential of such compounds, including the one , in developing new therapeutic agents for treating inflammation and pain (A. Abu‐Hashem et al., 2020).

Nonlinear Optical Materials

The synthesis and structural evaluation of ethyl-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate, a compound closely related to the one , have been explored for their nonlinear optical properties. Such studies highlight the potential application of these compounds in optical materials and technologies, offering insights into the broader utility of pyrimidine derivatives in scientific research (A. Dhandapani et al., 2017).